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Cat. No.: B086445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dodecyl hydrogen sulfate (DHS), the acidic counterpart to the widely studied sodium dodecyl

sulfate (SDS), presents a fascinating and complex phase behavior in aqueous solutions that is

of significant interest in fields ranging from materials science to pharmaceutical formulations.

Understanding its self-assembly into various structures such as monomers, vesicles, and oil

droplets as a function of concentration and temperature is critical for harnessing its properties.

This technical guide provides an in-depth look at the phase diagram of DHS, supported by

quantitative data, detailed experimental protocols, and a visual representation of its phase

transitions.

The Phase Diagram of Dodecyl Hydrogen Sulfate
The phase behavior of dodecyl hydrogen sulfate in water is characterized by the formation of

distinct phases as the concentration and temperature are varied. At low concentrations, DHS

exists as monomers. As the concentration increases, these monomers self-assemble into more

complex structures. A key feature of DHS is its ability to form vesicles spontaneously in

aqueous solutions without the need for co-surfactants or other additives, particularly around its

apparent pKa of approximately 3.11.[1]

At 25°C, the solubility limit of DHS in water is approximately 10 mM.[1] Above this

concentration, a phase separation into a vesicle-rich aqueous phase and an oil droplet phase is

observed. The size of these oil droplets tends to increase with increasing DHS concentration.

[1]
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Differential Scanning Calorimetry (DSC) studies reveal thermal transitions in aqueous DHS

solutions. A notable endothermic peak is observed in the range of 30-35°C, which is attributed

to a phase transition of the vesicles, possibly corresponding to a change in their shape from

spherical to elongated.[1] Another minimal endothermic event is detected around 58°C, which

may indicate the disruption of hydrogen bonding within DHS dimers (C12H25SO4H-

C12H25SO4-).[1]

Quantitative Phase Transition Data
The following table summarizes the key quantitative data related to the phase behavior of

dodecyl hydrogen sulfate in aqueous solutions.

Parameter Value Conditions Reference

Apparent pKa 3.11
5 mM DHS solution at

25°C
[1]

Solubility Limit ~10 mM Water at 25°C [1]

Vesicle Phase

Transition
30-35°C Aqueous solutions [1]

Dimer H-bond

Disruption
~58°C Aqueous solutions [1]

Experimental Protocols
A comprehensive understanding of the phase diagram of dodecyl hydrogen sulfate is built

upon data from various analytical techniques. Below are detailed methodologies for the key

experiments used to characterize its phase behavior.

Synthesis of Dodecyl Hydrogen Sulfate
Dodecyl hydrogen sulfate can be synthesized from its sodium salt, sodium dodecyl sulfate

(SDS).

Materials:

Sodium dodecyl sulfate (SDS)
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Concentrated hydrochloric acid (HCl)

Chloroform

Deionized water

Procedure:

Prepare a saturated aqueous solution of SDS (e.g., 150 g/L).

Add a molar equivalent of concentrated HCl to the SDS solution with stirring.

Extract the resulting dodecyl hydrogen sulfate into chloroform. Repeat the extraction

multiple times (e.g., 8 times) to ensure complete recovery.

Combine the organic phases and remove the chloroform using a rotary evaporator at a

controlled temperature (e.g., 30°C).

Remove any residual water by freeze-drying.

The final product is a white powder that should be ground before use.[1]

Differential Scanning Calorimetry (DSC)
DSC is employed to detect thermal transitions in the DHS-water system.

Instrumentation:

Differential Scanning Calorimeter

Procedure:

Accurately weigh a small amount of the DHS aqueous solution of a specific concentration

into a DSC pan.

Seal the pan hermetically to prevent water evaporation during the heating process.

Place the sample pan and an empty reference pan into the DSC cell.
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Heat the sample at a constant rate (e.g., 10°C/min) over a defined temperature range.

The instrument measures the difference in heat flow required to raise the temperature of the

sample and the reference.

Endothermic and exothermic transitions in the sample appear as peaks in the DSC

thermogram. The peak temperature and the area under the peak provide information about

the transition temperature and enthalpy, respectively.

pH Titration for Apparent pKa Determination
The apparent pKa of DHS is determined by monitoring the pH of a solution during titration with

a strong base.

Instrumentation:

pH meter

Burette

Stir plate

Procedure:

Prepare a DHS solution of known concentration (e.g., 5 mM) in deionized water.

Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH) under a

nitrogen atmosphere to prevent CO2 absorption.

Record the pH of the solution after each addition of the titrant.

Plot the pH versus the volume of NaOH added. The inflection point of the titration curve

corresponds to the equivalence point.

The apparent pKa is the pH at half the neutralization volume, which can be calculated using

the Henderson-Hasselbalch equation.[1]

Dynamic Light Scattering (DLS)
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DLS is used to determine the size distribution of particles in suspension, such as vesicles.

Instrumentation:

Dynamic Light Scattering instrument

Procedure:

Prepare DHS solutions at the desired concentrations.

Filter the solutions through a microporous filter (e.g., 0.22 µm) to remove any dust or large

aggregates.

Place the sample in a clean cuvette and insert it into the DLS instrument.

The instrument directs a laser beam through the sample, and the scattered light is detected

at a specific angle.

Fluctuations in the scattered light intensity due to the Brownian motion of the particles are

analyzed to determine the diffusion coefficient, which is then used to calculate the

hydrodynamic radius of the particles via the Stokes-Einstein equation.

Logical Phase Relationship of Dodecyl Hydrogen
Sulfate
The following diagram illustrates the relationship between the different phases of dodecyl
hydrogen sulfate in an aqueous solution as a function of concentration.
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Phase transitions of DHS with increasing concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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